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Compound of Interest

Compound Name: Lanthanum-138

Cat. No.: B101452

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Use, and Disposal of Lanthanum-138.

This document provides critical safety protocols and logistical plans for the handling of
Lanthanum-138 (138La), a naturally occurring radioactive isotope of lanthanum. Adherence to
these procedures is essential to ensure the safety of laboratory personnel and the
environment.

Radiological and Chemical Properties of Lanthanum-138

Lanthanum-138 is a primordial radionuclide with a very long half-life, undergoing decay
through both electron capture and beta emission, releasing gamma rays in the process.[1]
While its specific activity is low, its long persistence necessitates careful handling and disposal.
Chemically, lanthanum is a reactive, silvery-white metal.[2]

Table 1: Key Properties of Lanthanum-138
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Property Value

Half-life (T1/2) 1.02 x 10 years[3]

Decay Modes Electron Capture (~66%), Beta Minus (~34%)[1]
Gamma Ray Energies 788.7 keV, 1435.8 keV[1]

Specific Activity 938.02 Bg/g (2.54 x 10-8 Ci/g)[3]

Dose Rate Constant 0.621 R-cm2/mCi-hr

Personal Protective Equipment (PPE) and Shielding

A multi-layered approach to personal protection is mandatory when handling Lanthanum-138,
encompassing both standard laboratory PPE and specific radiological shielding.

Standard Laboratory PPE

o Safety Glasses: Provide a primary barrier against splashes of chemical compounds
containing 38La.

o Laboratory Coat: Protects skin and personal clothing from contamination.

o Gloves: Chemical-resistant gloves are essential to prevent skin contact. Double-gloving is
recommended when handling stock solutions or performing procedures with a high risk of
contamination.

¢ Closed-toe Shoes: Must be worn at all times within the laboratory.

Radiological Shielding

Due to the emission of high-energy gamma rays, shielding is a critical component of radiation
safety when working with 138La.

o Lead Shielding: Lead is an effective material for attenuating gamma radiation. The required
thickness of lead shielding is dependent on the activity of the 138La being handled and the
duration of the procedure. The half-value layer (HVL) of lead for the 1.17-1.33 MeV gamma
rays of Cobalt-60 (which brackets the energies of 138La) is approximately 1.2 cm.[4]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemlin.org/isotope/lanthanum-138
https://www.spectroscopyeurope.com/article/138la-useful-isotope-gamma-spectroscopy-without-radioactive-sources
https://www.spectroscopyeurope.com/article/138la-useful-isotope-gamma-spectroscopy-without-radioactive-sources
https://www.chemlin.org/isotope/lanthanum-138
https://www.benchchem.com/product/b101452?utm_src=pdf-body
https://grokipedia.com/page/Half-value_layer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Table 2: Recommended Lead Shielding Thickness for 138La

Activity of *8La Minimum Lead Shielding Thickness (cm)
<1mCi 1.2
1-10 mCi 24
10 - 50 mCi 3.6
> 50 mCi 4.8

e Syringe Shields: When handling liquid forms of 138La, the use of lead-lined syringe shields is
mandatory to reduce exposure to the hands.

o Workstation Shielding: All work with 138a should be performed behind appropriate lead
shielding, such as L-blocks, to protect the torso and head.

Dosimetry

» Whole-Body Dosimeter: All personnel handling 138La must wear a whole-body dosimeter
(e.g., TLD or OSL badge) to monitor their occupational radiation exposure.

» Extremity Dosimeter: For procedures involving the handling of higher activities of 138La, the
use of a ring dosimeter is recommended to monitor exposure to the hands.

Operational Plan for Handling Lanthanum-138

A systematic approach to handling 138La is crucial for minimizing exposure and preventing
contamination.

Workflow for Safe Handling of Lanthanum-138
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Preparation

Designate & Prepare Work Area

Don PPE

Gather Shielding & Materials

Handling
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Perform Experiment
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Post-Handling
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Survey Work Area for Contamination
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Dispose of Radioactive Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

Personal Contamination Survey
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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138]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101452#personal-protective-equipment-for-handling-
lanthanum-138]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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